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Compound of Interest

Compound Name: 2-Isopropyl-1,3-dioxane
CAS No.: 5702-49-8
Cat. No.: B11954329
Get Quote
. J

CAS No: 4675-87-0 Chemical Class: Cyclic Acetal / Flavor & Fragrance Intermediate Primary
Hazards: Flammability, Eye/Skin Irritation, Potential Peroxide Formation

Executive Safety Summary

From the Desk of the Senior Application Scientist: Handling 2-Isopropyl-1,3-dioxane requires
a nuanced approach often overlooked in standard safety data sheets (SDS). While less
notorious than its structural cousin 1,4-dioxane, this cyclic acetal presents a dual-threat profile:
flammability (Flash Point ~44°C) and solvent capability that can permeate standard laboratory
gloves.

Critical Warning: Like many acetals and ethers, this compound has the potential to form
organic peroxides upon prolonged exposure to air. Before any handling of aged containers, a
peroxide test is mandatory.

Risk Assessment & Hazard Classification (GHS)

This compound generally falls under Class 3 Flammable Liquids and Category 2 Skin/Eye
[rritants.
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Hazard Category Signal Word Hazard Statement Scientist's Note

Vapor is heavier than

air (approx. 4.5x). It
. H226: Flammable
Flammability WARNING o can travel along
liquid and vapor o
benchtops to ignition

sources.

Defatting action is

o H315: Causes skin rapid; prolonged
Skin Irritation WARNING S
irritation contact can lead to
dermatitis.
Acetals are

] penetrating solvents;
o H319: Causes serious
Eye Irritation WARNING o splashes can cause
eye irritation o
corneal injury if not

flushed immediately.

Crucial: Test for
o EUHO019: May form peroxides if the
Reactivity CAUTION ) ) )
explosive peroxides container has been

opened >6 months.

PPE Selection Matrix

Standard nitrile gloves may offer insufficient protection for prolonged contact.
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Body Part

PPE
Recommendation

Material
Specification

Technical Rationale

Hand (Splash)

Nitrile (Double
Gloved)

Min. Thickness: 5 mil
(0.12 mm)

Breakthrough < 15
mins. Cyclic acetals
can swell nitrile.
Double gloving allows
the outer glove to be
stripped immediately

upon contamination.

Hand (Immersion)

Laminate / EVOH

Brand ex: Silver
Shield / 4H

Breakthrough > 480
mins. Required for
spill cleanup or
synthesis procedures
where direct contact is

likely.

Eyes

Chemical Goggles

ANSI Z87.1 (Impact +
Splash)

Safety glasses are
insufficient. Vapors
can bypass side
shields, and liquid has
low surface tension

(splashes easily).

Respiratory

Half-Face Respirator

Cartridge: Organic
Vapor (OV)

Use if handling

outside a fume hood.
The odor threshold is
low; olfactory fatigue

can occur.

Body

Lab Coat (FR)

Flame-Resistant

Cotton/Nomex

Synthetic blends
(polyester) can melt
into skin during a flash
fire. 100% Cotton or

Nomex is mandatory.

Operational Protocol: Safe Handling Workflow
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Phase 1: Pre-Operational Checks

o Peroxide Quantification: If the bottle date >6 months, use a semi-quantitative peroxide test
strip (e.g., Quantofix).

o <10 ppm: Safe to use.
o 10-100 ppm: Treat with ferrous sulfate or pass through basic alumina.
o > 100 ppm: Do not touch.[1] Contact EHS for remote disposal.

» Engineering Controls: Verify Fume Hood face velocity is 80—100 fpm.

Phase 2: Transfer & Synthesis

 Static Bonding: When transferring volumes >500 mL, ground the receiving vessel. 2-
Isopropyl-1,3-dioxane has low conductivity, allowing static charge accumulation.

o Dispensing: Use a glass or stainless steel syringe for small volumes. Avoid plastic syringes
(polystyrene) which may craze/crack under acetal stress.

 Inert Atmosphere: Blanket the reaction or storage vessel with Nitrogen or Argon to inhibit
peroxidation.

Phase 3: Post-Operation

o Seal Integrity: Parafilm is not recommended for long-term storage as acetal vapors degrade
it. Use Teflon tape or a phenolic cap with a PTFE liner.

Visualization: Decision & Handling Logic
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Start: Container Retrieval

Check Container Age

> 6 Months

Test Peroxides (Quantofix) < 6 Months

> 10 ppm

Don PPE:
Nitrile (Splash) or Laminate (Immersion)
FR Lab Coat + Goggles

Treat (FeSO4) or Dispose

Transfer in Fume Hood
(Grounding Required >500mL)

Unused Reagent \Reaction Waste

Purge with N2 & Seal

(PTFE Liner) Disposal: D001 Stream

Click to download full resolution via product page

Caption: Workflow for assessing peroxide risk and selecting appropriate handling procedures
for 2-1sopropyl-1,3-dioxane.

Emergency Response & Disposal
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Spills (> 100 mL)

o Evacuate: Clear the immediate area.
o Ventilate: Increase fume hood sash height if safe; open lab ventilation.

e Absorb: Do not use paper towels (fire hazard). Use vermiculite, sand, or commercial solvent
pillows.

e PPE Upgrade: Switch to Silver Shield/Laminate gloves before touching soaked absorbents.

Disposal (Environmental Compliance)
e Waste Code:D001 (Ignitable Characteristic).

e Segregation: Do not mix with strong oxidizers (e.qg., Nitric Acid) or strong acids in the waste
stream, as this can trigger exothermic hydrolysis or polymerization.

o Labeling: Clearly mark "Flammable Solvent - Cyclic Acetal."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. echemi.com [echemi.com]

 To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: 2-1sopropyl-1,3-dioxane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11954329/docs#personal-protective-equipment-ppe-
handling-guide-2-isopropyl-1-3-dioxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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